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Executive Summary
2-Heptylcyclopentanone, a synthetic ketone with the molecular formula C12H22O, is a

significant component in the palette of modern perfumery. This technical guide addresses the

core question of its natural origin, details its physicochemical properties, outlines its primary

synthesis methodologies, explores its wide-ranging applications in fragrance formulations, and

summarizes key toxicological data. Contrary to inquiries about its presence in the natural world,

multiple authoritative sources confirm that 2-Heptylcyclopentanone has not been found in

nature.[1][2][3] Its value and utility are derived entirely from its synthetic production, which

allows for consistent quality and supply for industrial applications. This document provides an

in-depth analysis for professionals in research and development who require a comprehensive

understanding of this widely used aroma chemical.

Natural Occurrence: A Conclusive Absence
A thorough review of chemical databases and scientific literature reveals a consensus that 2-
Heptylcyclopentanone is a synthetic molecule.[1][2][4] It is not listed as a constituent of any

known plant, fungus, insect, or other natural source.[1][2][4][5] This distinction is critical for

formulation, regulatory, and labeling purposes, as the compound must be classified as a
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synthetic aroma chemical. Its pleasant, fruity, and floral-jasmine aroma profile is a product of

chemical ingenuity rather than an extraction from a natural source.

Physicochemical Properties
Understanding the physical and chemical characteristics of 2-Heptylcyclopentanone is

essential for its effective use in formulations and for predicting its behavior in various matrices.

The compound is a colorless to pale yellow, viscous liquid with a distinct fruity, floral, and

slightly herbaceous odor, often associated with jasmine.[1][3]

Property Value Source

Molecular Formula C12H22O [1][4][6]

Molecular Weight 182.30 g/mol [4][6]

CAS Number 137-03-1 [1][4][6]

Appearance
Colorless to pale yellow clear

liquid
[7]

Boiling Point 130 °C at 10 Torr [1]

Density
0.8780 – 0.8880 g/cm³ at

20°C/25°C
[1][4]

Refractive Index 1.4500 – 1.4540 at 20°C [2][4]

Flash Point > 100 °C [2][7]

Solubility
Practically insoluble in water;

soluble in alcohol and oils
[3]

Chemical Synthesis
The industrial production of 2-Heptylcyclopentanone is primarily achieved through an aldol

condensation reaction followed by dehydration and hydrogenation. This process offers high

yield and control over the final product's purity.

Synthesis Workflow: Aldol Condensation Route
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A common synthesis method involves the base-catalyzed reaction of cyclopentanone with n-

heptaldehyde (enanthaldehyde).[8] This multi-step process is efficient and scalable for

industrial production.

Step 1: Aldol Condensation Cyclopentanone and n-heptaldehyde are reacted in the presence

of a base catalyst, such as sodium hydroxide, at elevated temperatures (70-90 °C).[8] This step

forms a 2-(1-hydroxyheptyl)cyclopentanone intermediate.

Step 2: Dehydration The reaction mixture is then heated, often with the addition of a solvent

like toluene to facilitate water removal, leading to the formation of 2-

heptylidenecyclopentanone, an α,β-unsaturated ketone.[8]

Step 3: Hydrogenation The final step involves the catalytic hydrogenation of the double bond in

the heptylidene group to yield the saturated ketone, 2-Heptylcyclopentanone.

Below is a diagram illustrating the key stages of this synthesis pathway.
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Synthesis of 2-Heptylcyclopentanone

Cyclopentanone + n-Heptaldehyde

Aldol Condensation
(Base Catalyst, 70-90°C)

2-(1-Hydroxyheptyl)cyclopentanone
(Intermediate)

Dehydration
(Heat, Toluene)

2-Heptylidenecyclopentanone
(α,β-Unsaturated Ketone)

Catalytic Hydrogenation

2-Heptylcyclopentanone
(Final Product)

Click to download full resolution via product page

Caption: Key stages in the synthesis of 2-Heptylcyclopentanone.
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Applications in Industry
The primary application of 2-Heptylcyclopentanone is as a fragrance ingredient in a wide

array of consumer products.[4][9] Its stability and versatile scent profile make it a valuable

component in perfumery.

Perfumery: It is extensively used to impart fruity, floral (especially jasmine-like), and green

notes to fine fragrances, colognes, and personal care products.[1][3][9] It blends well with

other aroma chemicals to create complex and long-lasting scents.[9]

Cosmetics and Personal Care: Due to its stability, it is incorporated into soaps, detergents,

shampoos, body lotions, and deodorants.[2][4][9]

Flavor Research: In research and development, it is explored for its potential to add creamy

and musky notes to flavor formulations.[9]

Chemical Intermediate: It also serves as an intermediate in the synthesis of other aroma

compounds and fine chemicals.[9]

Safety and Toxicology
The safety of 2-Heptylcyclopentanone as a fragrance ingredient has been assessed by

organizations such as the Research Institute for Fragrance Materials (RIFM).[10][11]

Acute Toxicity: The acute oral LD50 in rats and the acute dermal LD50 in rabbits were both

reported to be greater than 5 g/kg, indicating low acute toxicity.[1]

Skin Irritation: It is classified as a skin irritant.[6]

Environmental Hazard: The compound is noted as being toxic to aquatic life with long-lasting

effects.[6]

Professionals handling this material should consult the relevant Safety Data Sheet (SDS) for

detailed handling and safety information.

Conclusion
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2-Heptylcyclopentanone is a purely synthetic aroma chemical that has carved out a

significant niche in the fragrance industry. Its absence in nature is a definitive conclusion based

on available scientific data. The controlled and efficient chemical synthesis of this compound

allows for its widespread use in a variety of consumer products, where its unique olfactory

properties enhance floral and fruity accords. For researchers and developers, a thorough

understanding of its synthetic origin, physicochemical properties, and safety profile is

paramount for its successful and safe application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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